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Compound of Interest

Compound Name: 2-(Tributylstannyl)oxazole

Cat. No.: B129791 Get Quote

This guide provides the core physicochemical properties of 2-(tributylstannyl)oxazole, a key

reagent in organic synthesis. The data presented is essential for researchers, scientists, and

professionals involved in drug development and chemical synthesis, particularly in reactions

such as Stille cross-coupling.

Physicochemical Data
The fundamental molecular properties of 2-(tributylstannyl)oxazole are summarized below.

These values are critical for reaction planning, stoichiometric calculations, and analytical

characterization.
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Property Value References

Molecular Formula C₁₅H₂₉NOSn [1][2][3][4][5]

Molecular Weight 358.09 g/mol [1]

358.11 g/mol [2][3][5]

358.0979 g/mol [4]

CAS Number 145214-05-7 [1][2][3][4]

Alternate Names
Tributyl(1,3-oxazol-2-

yl)stannane
[1][3][5]

2-(Tributylstannanyl)-1,3-

oxazole
[2][5]

2-(Tributylstannyl)-1,3-oxazole [3][5]

Experimental Data and Applications
2-(tributylstannyl)oxazole is primarily utilized as a synthetic building block in organic

chemistry.[2][3] Its main application is as a reactant in Stille-Migita cross-coupling reactions to

prepare various heteroaromatic compounds.[2][6][7] For instance, it can be reacted with

(hetero)aryl halides in the presence of a palladium catalyst to form new carbon-carbon bonds.

[2][6][7]

A specific experimental application includes the synthesis of ethyl 2-[3-(1,3-oxazol-2-yl)-1H-

indazol-1-yl]acetate. This is achieved by reacting 2-(tributylstannyl)oxazole with 3-

iodoindazole, using Pd(PPh₃)₄ as a catalyst.[2][6][7]

Logical Relationship: Synthesis Application
The following diagram illustrates the role of 2-(tributylstannyl)oxazole in a typical Stille cross-

coupling reaction.
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Stille cross-coupling reaction workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

